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Compound of Interest

Compound Name: Aluminum hydride

Cat. No.: B1193915

A Comparative Analysis of Metal Hydrides for Hydrogen Storage

This guide provides a comprehensive comparison of three prominent metal hydrides for
hydrogen storage: LaNis, TiFe, and sodium alanate (NaAlH4). The analysis focuses on their
performance metrics, supported by experimental data, to assist researchers, scientists, and
drug development professionals in evaluating these materials for hydrogen storage
applications.

Performance Comparison

The selection of a suitable metal hydride for hydrogen storage depends on a variety of factors,
including its hydrogen carrying capacity, the conditions required for hydrogen uptake and
release, and its long-term stability. The following table summarizes the key performance
indicators for LaNis, TiFe, and catalyzed sodium alanate.
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Property

LaNis

TiFe

Catalyzed Sodium
Alanate (NaAlHa4)

Gravimetric Capacity

~1.4 wtos[1][2]

~1.87 wt%
(theoretical)[3], ~1.7-
1.8 wt%

(experimental)[4]

Up to 5.6 wt%
(theoretical), ~5 wt%
(practical with

catalyst)[5]

Volumetric Capacity

~115 kg H2/m?[1][6]

~105 kg H2/m3[3]

~54 kg/m 3 (for Ti-
doped NaAlHa4)[7]

Absorption Conditions

Room temperature,
0.3 MPa[1]

Room temperature,

~1.5 bar (first plateau)
[3]

100°C, 100 atm Hz[5]

Desorption Conditions

Room temperature,
0.2 MPa[1]

Room temperature,
pressure below

absorption[3]

80°C - 140°C[5]

Enthalpy of Formation

-29 to -32.6 kJ/mol
Hz[7]

-28.1 kJ/mol Hz
(B - a), -33.7 kd/mol

Hz (v~ B)[3]

Varies with catalyst,
~-37 kJ/mol Hz (for Ti-
doped)

Entropy of Formation

~-70.7 to -74.9
J/K-mol H2[8]

-106 J/K-mol Hz
(B~ a), -132 J/K-mol

Hz (v~ B)[3]

Varies with catalyst

Kinetics

Fast at room

temperature

Activation required,

then fast kinetics[9]

Sluggish without
catalyst, significantly
improved with
catalysts (e.g., Ti-
based)[5]

Good, with some

Good, but can be

Stable with catalyst,

minimal capacity loss

Cycling Stability capacity loss over affected by
) N over 50 cycles
many cycles impurities[3]
reported[5]
Experimental Protocols
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The characterization of metal hydrides for hydrogen storage involves a suite of experimental
techniques to determine their capacity, thermodynamics, and kinetics. Below are detailed
methodologies for key experiments.

Sieverts Method (Volumetric Analysis)

The Sieverts method is a widely used volumetric technique to measure the amount of gas
absorbed by a solid material.

Sample Preparation: A known mass of the metal hydride sample is loaded into a sample
holder of a known volume. The sample is then activated, typically by heating under vacuum,
to remove any surface contaminants and initial hydrogen.

System Calibration: The volume of the entire apparatus, including the reservoir, tubing, and
the sample holder, is precisely calibrated, often using a non-adsorbing gas like helium.

Hydrogen Dosing: A calibrated reservoir is filled with hydrogen gas to a known pressure. The
initial amount of hydrogen is calculated using an equation of state.

Absorption Measurement: The valve connecting the reservoir to the sample holder is
opened, allowing hydrogen to flow to the sample. As the sample absorbs hydrogen, the
pressure in the system decreases and eventually stabilizes.

Data Calculation: The amount of hydrogen absorbed by the sample is calculated from the
pressure difference before and after absorption, taking into account the calibrated volumes
and the temperature of the system.

Isotherm Construction: This process is repeated at different pressures to construct a
pressure-composition-isotherm (PCI) curve, which shows the relationship between hydrogen
pressure and the amount of hydrogen stored in the material at a constant temperature.

Gravimetric Analysis

Gravimetric analysis measures the change in mass of a sample as it absorbs or desorbs
hydrogen.

o Sample Preparation: A small, known mass of the metal hydride is placed in a sensitive
microbalance that is enclosed in a chamber.
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o System Purging: The chamber is purged with an inert gas and then evacuated to remove any
atmospheric contaminants.

» Hydrogen Introduction: Hydrogen gas is introduced into the chamber at a controlled pressure
and temperature.

» Mass Measurement: The microbalance continuously monitors the mass of the sample. An
increase in mass indicates hydrogen absorption.

» Kinetics and Capacity: The rate of mass change provides information about the absorption
kinetics, and the total mass gained at saturation gives the gravimetric hydrogen storage
capacity.

o Desorption Measurement: For desorption studies, the hydrogen pressure is reduced, and the
sample may be heated. The decrease in mass is monitored to determine the amount of
hydrogen released.

Temperature Programmed Desorption (TPD)

TPD is used to study the desorption kinetics and determine the activation energy for hydrogen
release.

o Sample Hydriding: The metal hydride sample is first fully hydrided.

 Inert Gas Flow: The sample is placed in a reactor under a constant flow of an inert gas (e.qg.,
Argon).

o Controlled Heating: The temperature of the sample is increased at a constant, linear rate.

o Desorption Monitoring: As the temperature rises, hydrogen is desorbed from the sample and
carried by the inert gas stream to a detector, typically a thermal conductivity detector (TCD)
or a mass spectrometer.

o Data Analysis: The detector signal is plotted as a function of temperature, resulting in a TPD
spectrum. The temperature at which the desorption rate is maximum (the peak temperature)
is related to the activation energy of desorption. By performing TPD experiments at different
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heating rates, the activation energy can be calculated using methods like the Kissinger

analysis.

Visualizations

The following diagrams illustrate the experimental workflows for characterizing metal hydrides.
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Overall workflow for metal hydride characterization.
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Workflow for the Sieverts method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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